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Compound of Interest

Compound Name: 9C-SCC-10

Cat. No.: B15578376 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 9C-SCC-10 could not be located in the

public domain. The following information is based on general safety protocols for ionizable

cationic lipids and nanoparticle waste. It is imperative to obtain the official SDS from the

manufacturer or supplier for detailed and specific handling and disposal instructions. This

document provides general guidance and should not be substituted for a substance-specific

SDS.

9C-SCC-10 is identified as a crown-like biodegradable ionizable cationic lipid used in the

formulation of lipid nanoparticles (LNPs) for research purposes, specifically for mRNA delivery.

As with any chemical substance, especially those used in nanoparticle formulations, proper

disposal is crucial to ensure laboratory safety and environmental protection. All waste

contaminated with 9C-SCC-10 should be treated as hazardous waste.

General Disposal Principles for Ionizable Lipids and
Nanoparticle Waste
Due to their unique properties, materials contaminated with nanoparticles and cationic lipids

require careful handling and disposal to prevent unintended exposure and environmental

release. The primary principle is to contain all waste materials at the source and dispose of

them through a certified hazardous waste management program.

Key Handling and Disposal Steps:
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Segregation: All waste contaminated with 9C-SCC-10, including personal protective

equipment (PPE), labware (e.g., pipette tips, tubes), and solutions, must be segregated from

general laboratory waste.

Containment:

Solid Waste: Contaminated solid waste such as gloves, wipes, and disposable lab coats

should be collected in designated, clearly labeled, leak-proof containers. For added safety,

double-bagging is recommended.

Liquid Waste: Liquid waste containing 9C-SCC-10 should be collected in rigid, leak-proof,

and chemically compatible containers. These containers must be clearly labeled as

hazardous waste and specify the contents.

Sharps: Contaminated sharps (needles, scalpels, etc.) must be disposed of in designated,

puncture-resistant sharps containers.

Decontamination: All non-disposable equipment and surfaces that come into contact with

9C-SCC-10 should be thoroughly decontaminated. The effectiveness of cleaning procedures

for lipid nanoparticles can be challenging due to their poor water solubility. The use of a

formulated alkaline detergent may be more effective than sodium hydroxide or alcohol-based

solutions.

Final Disposal: All contained hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of this material down the drain or in regular trash.

Quantitative Data for Nanoparticle Waste
Containment
The following table summarizes general specifications for containers used for nanoparticle-

contaminated waste, based on established safety protocols.
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Waste Type Container Specification Recommended Practice

Solid Waste
Leak-proof, rigid container or

plastic bag (≥ 2 mil)

Double-bagging is

recommended for enhanced

safety.

Liquid Waste

Rigid, leak-proof, and

chemically compatible

container

Ensure the container is

securely capped to prevent

leaks.

Sharps Waste
Puncture-resistant, sealable

sharps container
Do not overfill the container.

Experimental Protocol: General Disposal of 9C-SCC-
10 Contaminated Waste
Objective: To safely collect and prepare for disposal all waste materials contaminated with 9C-
SCC-10.

Materials:

Designated hazardous waste containers (for solid, liquid, and sharps waste)

Hazardous waste labels

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Procedure:

Wear Appropriate PPE: Before handling any waste, ensure you are wearing the necessary

PPE.

Segregate at the Source: Immediately place any item that has come into contact with 9C-
SCC-10 into the appropriate hazardous waste container.

Solid Waste Collection:
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Place all contaminated solid items (gloves, pipette tips, wipes, etc.) into a designated,

leak-proof container lined with a heavy-duty plastic bag (at least 2 mil thick).

Once the container is full, securely seal the bag and the container lid.

Liquid Waste Collection:

Carefully pour all liquid waste containing 9C-SCC-10 into a designated, rigid, and

chemically compatible container.

Ensure the container is tightly sealed to prevent spills or evaporation.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and list the full chemical name:

((((3,3',3''-(1,4,7-triazonane-1,4,7-triyl)tris(propanoyl))tris(oxy))tris(ethane-2,1-

diyl))tris(disulfanediyl))tris(ethane-2,1-diyl) tris(3-(decylthio)-2-methylpropanoate)) and any

other components in the waste stream.

Include the date and your contact information on the label.

Storage: Store the sealed and labeled waste containers in a designated, secure area, away

from general laboratory traffic, until they are collected by your institution's EHS personnel or

a certified waste management company.

Disposal Workflow Diagram
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Caption: General workflow for the proper disposal of 9C-SCC-10 contaminated waste.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for 9C-SCC-
10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578376#9c-scc-10-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15578376?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578376?utm_src=pdf-body
https://www.benchchem.com/product/b15578376#9c-scc-10-proper-disposal-procedures
https://www.benchchem.com/product/b15578376#9c-scc-10-proper-disposal-procedures
https://www.benchchem.com/product/b15578376#9c-scc-10-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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